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Compound of Interest

Compound Name: 10-Methoxy-10-oxodecanoic acid

Cat. No.: B1676727

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Bifunctional
Intermediate

In the landscape of chemical synthesis and material science, 10-Methoxy-10-oxodecanoic
acid, commonly known in the industry as Monomethyl Sebacate, represents a cornerstone
intermediate. Identified by its CAS number 818-88-2, this molecule is a monoester derivative of
sebacic acid, a C10 dicarboxylic acid. Its defining characteristic is its bifunctional nature,
possessing both a terminal carboxylic acid group and a methyl ester group. This unique
structural arrangement provides two distinct reactive sites, rendering it an exceptionally
versatile building block for precise chemical modifications and polymerization reactions. While
its primary applications are rooted in polymer science, its structural similarity to endogenous
medium-chain fatty acids suggests a potential, though largely unexplored, relevance in
biological contexts. This guide provides a comprehensive technical overview of its synthesis,
properties, applications, analytical methodologies, and potential metabolic fate, offering field-
proven insights for professionals in research and development.

Section 1: Physicochemical and Structural
Characteristics

Understanding the fundamental properties of 10-Methoxy-10-oxodecanoic acid is critical for
its effective handling, storage, and application in experimental design. The compound typically
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presents as a white crystalline solid or powder, a physical state that facilitates its use in various
reaction conditions.

Property Value Source(s)

CAS Number 818-88-2

10-Methoxy-10-oxodecanoic
IUPAC Name i
aci

Monomethyl Sebacate, Methyl
Common Synonyms
Hydrogen Sebacate

Molecular Formula C11H2004
Molecular Weight 216.27 g/mol

White to off-white crystalline
Appearance .

powder/solid
Melting Point 41-44 °C
Boiling Point 168-170 °C (at 3 mm Hg)
Flash Point 110°C

Store sealed in a dry place at
Storage

room temperature

Section 2: Synthesis and Purification Strategies

The synthesis of 10-Methoxy-10-oxodecanoic acid is fundamentally an exercise in controlled
esterification of its parent dicarboxylic acid, sebacic acid.

Synthetic Pathway: Acid-Catalyzed Mono-esterification

The most direct and common route involves the partial esterification of sebacic acid with
methanol. The key to maximizing the yield of the monoester over the diester is controlling the
stoichiometry of the reactants and the reaction conditions. An acid catalyst is essential to
protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and
facilitating nucleophilic attack by methanol.
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Causality of Reagent Choice:

Catalysts like Sulfuric Acid (H2SOa4) or anhydrous Hydrogen Chloride (HCI) in Methanol are
preferred because they are strong proton donors and readily available. Boron trifluoride-
methanol (BFs-Methanol) is another highly effective reagent that can drive the reaction
efficiently.

Methanol serves as both the reactant and often as the solvent, ensuring a high concentration
of the esterifying agent.

A generalized reaction is as follows: HOOC-(CHz2)s-COOH + CH3OH --[H*]--> CH300C-(CH2)s-
COOH + H20

Protocol: Laboratory-Scale Synthesis

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve sebacic acid (1
equivalent) in an excess of anhydrous methanol (e.g., 10-20 equivalents).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05
equivalents) to the solution.

Reaction: Heat the mixture to reflux and maintain for a period determined by reaction
monitoring (typically 2-4 hours). The progress can be tracked using Thin Layer
Chromatography (TLC) to observe the consumption of sebacic acid and the formation of the
monoester and diester products.

Workup: After cooling to room temperature, neutralize the catalyst with a mild base such as
sodium bicarbonate solution. Remove the excess methanol under reduced pressure.

Extraction: Partition the residue between water and a suitable organic solvent like diethyl
ether or ethyl acetate. The organic layer will contain the ester products.

Separation: The desired monoester can be separated from unreacted sebacic acid and the
dimethyl sebacate byproduct via column chromatography or by leveraging the acidity of the
remaining carboxylic acid group for a selective liquid-liquid extraction with a basic aqueous
solution.
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Purification Protocol

For achieving high purity (>98%), recrystallization is a robust and validated method.

» Solvent Selection: A mixed solvent system of acetone and petroleum ether is effective. The
crude product is dissolved in a minimal amount of warm acetone.

o Crystallization: Petroleum ether is slowly added until the solution becomes turbid. Upon
gentle warming to redissolve, the solution is allowed to cool slowly to room temperature and
then further cooled in an ice bath.

« |solation: The resulting crystals are collected by vacuum filtration, washed with cold
petroleum ether, and dried in vacuo to yield the purified 10-Methoxy-10-oxodecanoic acid.

Section 3: Core Applications in Material Science

The bifunctionality of 10-Methoxy-10-oxodecanoic acid is the primary driver of its utility,
allowing it to act as a versatile linker and monomer in the synthesis of advanced materials.

Monomer for Polyester Synthesis

In polyester synthesis, it serves as an AB-type monomer, where 'A' is the carboxylic acid and
'‘B' is the ester group (which can be transesterified). More commonly, it is used in conjunction
with a diol (a B'B'-type monomer). The carboxylic acid end reacts with one hydroxyl group of
the diol, while the methyl ester end can react with another hydroxyl group via
transesterification, building a linear polymer chain.

Causality of Function: The long, flexible eight-carbon aliphatic chain derived from the sebacate
backbone imparts flexibility, impact resistance, and a lower glass transition temperature to the
resulting polyester, making it less brittle.
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Role of Monomethyl Sebacate in Polyester Synthesis.
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Caption: Role of Monomethyl Sebacate in Polyester Synthesis.

High-Performance Plasticizer

Plasticizers are additives that increase the flexibility and durability of a material. 10-Methoxy-
10-oxodecanoic acid and its derivatives can be incorporated into polymer matrices like
polyvinyl chloride (PVC).

Mechanism of Action: The long aliphatic chain of the molecule

 To cite this document: BenchChem. [An In-depth Technical Guide to 10-Methoxy-10-
oxodecanoic Acid (Monomethyl Sebacate)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676727#10-methoxy-10-oxodecanoic-acid-cas-
number-818-88-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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